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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555831

C.l. Mordant Orange 29 (Colour Index Number 18744) is a synthetic azo dye used in the
textile industry, particularly for dyeing protein fibers such as wool and silk. Its application relies
on the use of a mordant, typically a metallic salt, to form an insoluble complex between the dye
and the fiber. This process enhances the dye's fastness properties, resulting in durable and
vibrant coloration. This technical guide provides an overview of the known characteristics of
C.l. Mordant Orange 29, including its chemical identity, fastness properties, and a general
experimental protocol for its application on wool.

Chemical and Physical Properties

C.l. Mordant Orange 29 is a single azo dye.[1] Its fundamental properties are summarized in
the table below.
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Property Value Reference
C.l. Name Mordant Orange 29 [1]
C.l. Number 18744 [1]
CAS Registry Number 6054-86-0 [1]
Molecular Formula C16H12NsNaO+S [1]
Molecular Weight 441.35 g/mol [1]

sodium 2-hydroxy-3-[(3-
methyl-5-oxo-1-phenyl-4H-

IUPAC Name ) [2]
pyrazol-4-yl)diazenyl]-5-

nitrobenzenesulfonate

Chemical Class Single Azo [1]
Appearance Orange powder [1]
Synthesis

The manufacturing process for C.l. Mordant Orange 29 involves the diazotization of 3-Amino-
2-hydroxy-5-nitrobenzenesulfonic acid, followed by coupling with 3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one.[1]

Application in Textile Dyeing

C.l. Mordant Orange 29 is primarily used for dyeing wool, silk, and nylon.[3] The application
process typically involves a mordanting step, where a metallic salt, most commonly a chromium
salt, is used to fix the dye to the textile fibers. This can be done through various methods,
including pre-mordanting, meta-mordanting (metachrome), and post-mordanting (afterchrome).
[4] The afterchrome method is a common procedure for applying mordant dyes to wool.[5]

Colorfastness Properties

The fastness properties of a dye are crucial indicators of its performance and durability on a
textile substrate. The following table summarizes the ISO fastness ratings for C.l. Mordant
Orange 29, presumably on wool.
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Fastness Test ISO Rating Reference
Light Fastness 7 [1]
Washing (Soaping) 4-5 [1]
Water 4-5 [1]
Perspiration 4 [1]
Fulling 4-5 [1]
Ironing 3-4 [1]
Alkali 5 [1]
Acid 5 [1]

(Note: Fastness is rated on a scale of 1 to 5 for most tests, with 5 representing the highest

fastness. Lightfastness is rated on a scale of 1 to 8, with 8 being the highest.)

Experimental Protocols

Detailed, standardized experimental protocols for the application of C.l. Mordant Orange 29

are not readily available in the reviewed literature. However, a general procedure for the

afterchrome dyeing of wool can be outlined as a representative method. Researchers should

optimize these parameters for their specific applications.

General Afterchrome Dyeing Protocol for Wool

e Scouring: The wool substrate is first scoured (washed) with a non-ionic detergent solution to

remove impurities. This is typically done at 40-50°C for 20-30 minutes, followed by thorough

rinsing.

e Dyeing:

o Prepare a dyebath with the required amount of C.l. Mordant Orange 29, dissolved in

water.
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o Add an acid, such as acetic acid or formic acid, to the dyebath to achieve a pH of
approximately 4.5-5.5.

o Immerse the scoured, wetted wool into the dyebath at a low temperature (e.g., 40°C).

o Gradually raise the temperature of the dyebath to a boil (approximately 100°C) over 30-45
minutes.

o Maintain the boil for 45-60 minutes to allow for dye exhaustion onto the fiber.

e Chroming (Mordanting):
o Cool the dyebath to approximately 80-85°C.

o Add the mordant, typically potassium dichromate (e.g., 1-3% on weight of fiber), to the
dyebath.

o Raise the temperature back to a boil and maintain for another 30-45 minutes to fix the dye.
e Post-Treatment:
o Allow the dyebath to cool gradually.

o Remove the dyed wool and rinse thoroughly with warm and then cold water until the water
runs clear.

o Afinal soaping-off step with a non-ionic detergent can be performed to remove any unfixed
dye.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the afterchrome dyeing of wool with a
mordant dye like C.l. Mordant Orange 29.
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Information for Drug Development Professionals

A comprehensive search of the available scientific literature did not yield any specific
toxicological data for C.l. Mordant Orange 29 (C.I. 18744). The toxicological information found
for "Mordant Orange 1" pertains to a different chemical substance (C.l. 14030) and should not
be extrapolated to C.l. Mordant Orange 29.

Furthermore, there is no available research on the effects of C.I. Mordant Orange 29 on any
biological signaling pathways or its potential relevance to drug development. As an azo dye, its
metabolism could potentially lead to the formation of aromatic amines, a class of compounds
that includes known carcinogens. However, without specific studies on C.l. Mordant Orange
29, any assessment of its biological activity or toxicity would be speculative.

Given the lack of data, researchers and professionals in drug development should exercise
caution and assume that C.l. Mordant Orange 29 may have an uncharacterized toxicological
profile. Standard laboratory safety protocols for handling chemical compounds with unknown
toxicity should be strictly followed.

Conclusion

C.l. Mordant Orange 29 is a mordant azo dye with good to excellent fastness properties on
protein fibers, making it a viable colorant for specific textile applications. However, there is a
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notable absence of detailed, publicly available experimental protocols for its use. More
significantly for the intended audience, there is a complete lack of toxicological and biomedical
research on this specific compound. This information gap is a critical consideration for any
handling, application, or environmental assessment of C.l. Mordant Orange 29. Further
research is required to establish a comprehensive safety profile and to explore any potential
biological activity of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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